N-(benzo[d][1,3]dioxol-5-yl)-3-(2-(2,4-dichlorophenoxy)acetamido)benzofuran-2-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-3-[[2-(2,4-dichlorophenoxy)acetyl]amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H16Cl2N2O6/c25-13-5-7-18(16(26)9-13)31-11-21(29)28-22-15-3-1-2-4-17(15)34-23(22)24(30)27-14-6-8-19-20(10-14)33-12-32-19/h1-10H,11-12H2,(H,27,30)(H,28,29)
• InChI Key: KEUMXFANCUVFDR-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)C3=C(C4=CC=CC=C4O3)NC(=O)COC5=C(C=C(C=C5)Cl)Cl
• Molecular Formula: C24H16Cl2N2O6
• Molecular Weight: 499.3 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-3-(2-(2,4-dichlorophenoxy)acetamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C24H16Cl2N2O6 and its molecular weight is 499.3. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

• Research has demonstrated the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, showcasing anti-inflammatory and analgesic properties. These compounds, including benzodifuranyl derivatives, have shown significant inhibition of cyclooxygenase-1 and -2 (COX-1/COX-2), indicating potential applications in developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial Evaluation

• A study on the synthesis, characterization, and antimicrobial evaluation of tetrazol-thiophene-2-carboxamides highlighted the potential antimicrobial applications of benzodioxaphosphole derivatives. These compounds were evaluated for their effectiveness against various bacterial strains, indicating their significance in medicinal chemistry and drug development (Talupur, Satheesh, & Chandrasekhar, 2021).

Antituberculosis Activity

• The synthesis of benzofuran derivatives and their evaluation for antituberculosis activity demonstrate the potential of such compounds in addressing infectious diseases. These studies involve the design and synthesis of compounds with specific structural features aimed at combating tuberculosis, one of the leading infectious diseases worldwide (Thorat, Nazirkar, Thorat, More, Jagtap, & Yamgar, 2016).

Molecular Docking and Design

• The development and molecular docking analysis of an anti-inflammatory drug based on an indole acetamide derivative highlight the intersection of computational biology and chemistry in drug design. Such studies are crucial for understanding the molecular basis of drug action and for the development of new therapeutic agents with optimized efficacy and specificity (Al-Ostoot, Geetha, Mohammed, Akhileshwari, Sridhar, & Khanum, 2020).